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Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

Solubility Profile of 3-Methoxybutan-1-ol: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of 3-
methoxybutan-1-ol in water and a range of organic solvents. The information is curated for

professionals in research, scientific, and drug development fields, with a focus on clear data

presentation and detailed experimental methodologies.

Core Solubility Data
3-Methoxybutan-1-ol exhibits a versatile solubility profile, demonstrating miscibility with water

and a variety of organic solvents.[1][2] Its amphiphilic nature, possessing both a polar hydroxyl

group and a nonpolar ether and alkyl backbone, allows it to act as an effective solvent for a

wide array of substances.

Quantitative Solubility Data
The following table summarizes the available quantitative solubility data for 3-methoxybutan-
1-ol. It is important to note that there are some discrepancies in the reported water solubility

values, which may be attributable to different experimental conditions or estimation methods.
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Solvent Temperature (°C) Solubility Citation

Water 25 366.2 g/L (estimated) [3]

Water Not Specified Soluble [4][5][6]

Water Not Specified Miscible [1][2]

Alcohol Not Specified Soluble [3]

Qualitative Solubility in Organic Solvents
3-Methoxybutan-1-ol is described as being miscible with commonly used organic solvents.[1]

[2] It demonstrates good dissolving power for a variety of materials, including:

Polymers and Resins: Nitrocellulose, benzyl cellulose, polyvinyl butyrals, aldehyde resins,

ketone resins, indene resins, phenol-formaldehyde resins, urea-formaldehyde resins,

melamine-formaldehyde resins, carbamic acid ester resins, alkyd resins, and maleic resins.

[1][2]

Plasticizers: Commonly used plasticizers.[1][2]

Oils and Fats: Most fats and drying oils.[1][2]

Conversely, 3-methoxybutan-1-ol is a poor solvent for:

Petroleum oils

Waxes

Rubber and chlorinated rubber

Acetyl cellulose

Polyisobutylene

Polystyrene

Polyvinyl chloride (non-post-chlorinated)
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Certain copolymers (vinyl acetate/vinyl chloride/dicarboxylic acid)

Polyvinyl formal

Polyvinyl carbazole

Coumarone resin

Furthermore, some substances exhibit partial solubility or swelling in 3-methoxybutan-1-ol:

Partial Solubility: Dammar and ester resins.[1][2]

Swells Considerably: Ethyl cellulose, cellulose acetobutyrate, polyvinyl acetates, and

polyvinyl isobutyl ether.[1][2]

Experimental Protocols for Solubility Determination
While specific experimental protocols for determining the solubility of 3-methoxybutan-1-ol
were not found in the immediate search, a generalized methodology can be derived from

standard laboratory practices for assessing the solubility of alcohols.

Method 1: Visual Miscibility Assessment
This is a straightforward qualitative or semi-quantitative method.

Preparation: A known volume of the solvent (e.g., 1 mL of water or an organic solvent) is

placed in a clear glass test tube at a controlled temperature.

Titration: 3-Methoxybutan-1-ol is added dropwise from a calibrated pipette or burette.

Observation: After each addition, the mixture is vortexed or shaken vigorously and then

allowed to stand. The solution is observed for any signs of immiscibility, such as the

formation of a second layer or persistent cloudiness.

Endpoint: The point at which a second phase appears and does not disappear upon mixing

is the saturation point. The volume of 3-methoxybutan-1-ol added is recorded.

Method 2: Cloud Point Titration
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This method is more precise for determining the solubility limit.[7]

Sample Preparation: A known mass or volume of 3-methoxybutan-1-ol is added to a known

mass or volume of the solvent in a jacketed vessel with temperature control.

Titration: The solvent is slowly added to the 3-methoxybutan-1-ol with constant, vigorous

stirring.

Detection: A light source and a detector are positioned to pass a beam of light through the

solution. The appearance of turbidity (the "cloud point") indicates that the solubility limit has

been exceeded and the solution has become biphasic.[7]

Quantification: The amount of solvent added to reach the cloud point allows for the

calculation of the solubility at that specific temperature.

The following diagram illustrates a general workflow for determining the solubility of an alcohol

like 3-methoxybutan-1-ol.
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Caption: General workflow for solubility determination of 3-methoxybutan-1-ol.
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Signaling Pathways and Logical Relationships
The solubility of 3-methoxybutan-1-ol is governed by the intermolecular forces between it and

the solvent molecules. The following diagram illustrates the key interactions.

3-Methoxybutan-1-ol Solvent

Interaction

Result

Polar Head (-OH)

Hydrogen BondingVan der Waals Forces

Nonpolar Tail (C5H11O-)

Weak Interaction

Polar Solvent (e.g., Water)Nonpolar Solvent (e.g., Hexane)

Weak Interaction

Soluble/Miscible Insoluble/Immiscible

If dominant forces are dissimilarIf dominant forces are dissimilar

Click to download full resolution via product page

Caption: Intermolecular forces governing the solubility of 3-methoxybutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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